3-(4-bromophenyl)-1,3-oxazolidin-2-one
Description
Synthesis Analysis
The synthesis of compounds similar to 3-(4-bromophenyl)-1,3-oxazolidin-2-one has been reported. For example, the synthesis of new comb-shaped methacrylate oligomers derived from a key intermediate in the synthesis of heterocyclic liquid crystals, i.e., 3-(4-bromophenyl)-5-(4-hydroxyphenyl)isoxazole, has been described .Molecular Structure Analysis
The molecular structure of compounds similar to 3-(4-bromophenyl)-1,3-oxazolidin-2-one has been studied using various techniques. For instance, the molecular structure of (E)-3-(4-bromophenyl)-1-(4-fluorophenyl)prop-2-en-1-one was analyzed using single-crystal X-ray diffraction and computational Density Functional Theory (DFT) methods .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromophenyl)-1,3-oxazolidin-2-one involves the reaction of 4-bromobenzaldehyde with ethylene glycol to form 4-bromo-2-(hydroxymethyl)phenol, which is then reacted with chloroacetyl chloride to form 3-(4-bromophenyl)-1,3-oxazolidin-2-one.", "Starting Materials": [ "4-bromobenzaldehyde", "ethylene glycol", "chloroacetyl chloride" ], "Reaction": [ "4-bromobenzaldehyde is reacted with ethylene glycol in the presence of a catalyst to form 4-bromo-2-(hydroxymethyl)phenol.", "4-bromo-2-(hydroxymethyl)phenol is then reacted with chloroacetyl chloride in the presence of a base to form 3-(4-bromophenyl)-1,3-oxazolidin-2-one." ] } | |
CAS RN |
223555-95-1 |
Molecular Formula |
C9H8BrNO2 |
Molecular Weight |
242.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
